1-phenyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
Overview
Description
1-phenyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C11H7F3N2O2 and its molecular weight is 256.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Structural and Spectral Investigations
Research has been conducted on the structural and spectral characteristics of pyrazole carboxylic acid derivatives. For instance, a study focused on the combined experimental and theoretical studies of a related compound, highlighting its characterization through NMR, FT-IR spectroscopy, and X-ray diffraction techniques. This research provides insight into the molecular structure and electronic properties of such compounds (Viveka et al., 2016).
Synthesis and Applications in Organic Chemistry
Several studies have detailed the synthesis of pyrazole derivatives and their applications in organic synthesis and potential pharmaceutical applications. For example, the use of ethyl triflyloxy-1H-pyrazole-4-carboxylates in the synthesis of condensed pyrazoles through Pd-catalyzed cross-coupling reactions showcases the versatility of these compounds in creating complex organic structures (Arbačiauskienė et al., 2011).
Potential in Nonlinear Optical Materials
Another avenue of research has explored the potential of N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates as nonlinear optical (NLO) materials. These studies have identified specific compounds within this class that exhibit significant nonlinear optical properties, suggesting their application in optical limiting devices (Chandrakantha et al., 2013).
Antibacterial and Antifungal Properties
Research into the antibacterial and antifungal properties of pyrazole derivatives has identified compounds with significant bioactivity. Such studies are crucial for the development of new therapeutic agents, highlighting the potential of these compounds in combating microbial infections (Sanjeeva et al., 2022).
Properties
IUPAC Name |
1-phenyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F3N2O2/c12-11(13,14)9-6-8(10(17)18)15-16(9)7-4-2-1-3-5-7/h1-6H,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGZSBMSFNFCZRD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=CC(=N2)C(=O)O)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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